Cas no 16519-20-3 (Benzene,[(heptyloxy)methyl]-)

• Product Name: Benzene,[(heptyloxy)methyl]-
• CAS No: 16519-20-3
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 213349
• PubChem ID: 285096
• Update Time: 2025-04-19

Benzene,[(heptyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(heptyloxy)methyl]-
• 1-Benzyloxy-heptan
• AGN-PC-00708E
• benzyl hept-1-en-4-ylcarbamate
• benzyl heptyl ether
• benzyl n-heptyl ether
• benzyl-heptyl ether
• Benzyl-heptyl-aether
• Carbamic acid, (1-propyl-3-butenyl)-, phenylmethyl ester
• CTK2A4574
• 16519-20-3
• DTXSID20937046
• benzyloxy-heptane
• SCHEMBL6685708
• NSC141821
• URRIMVUDCOMQIT-UHFFFAOYSA-N
• NSC-141821
• [(heptyloxy)methyl]benzene

• Inchi： 1S/C14H22O/c1-2-3-4-5-9-12-15-13-14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
• InChI Key： URRIMVUDCOMQIT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.906
• Boiling Point: 273.3°Cat760mmHg
• Flash Point: 124.5°C
• Refractive Index: 1.485
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers